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Compound of Interest

Compound Name: 6-Fluoronaphthalen-2-OL

Cat. No.: B077081

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of specialized chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential information on the proper disposal
procedures for 6-Fluoronaphthalen-2-OL, a fluorinated naphthalene derivative. Adherence to
these protocols is critical due to the potential hazards associated with this class of compounds.

Chemical Safety and Hazard Information

While a comprehensive Safety Data Sheet (SDS) with detailed disposal instructions for 6-
Fluoronaphthalen-2-OL is not readily available, information from suppliers and related
compounds indicates that it should be handled as a hazardous substance. Aromatic amines
and fluorinated organic compounds are known for their potential toxicity, irritation, and
environmental persistence.[1] Therefore, treating 6-Fluoronaphthalen-2-OL with a high
degree of caution is imperative.

Key Hazard Information:
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Property

Value

Source

Molecular Weight

162.16 g/mol

[2]

Pictograms

GHSO07 (Exclamation mark)

[2]

Signal Word

Warning

[2]

Hazard Statements

H302 (Harmful if swallowed),
H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H335 (May cause

respiratory irritation)

[2]

Precautionary Statements

P261 (Avoid breathing
dust/fume/gas/mist/vapors/spr
ay), P305+P351+P338 (IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing)

[2]

Storage

Sealed in dry, 2-8°C

[2]

Incompatible Materials

Strong oxidizing agents, strong
reducing agents, strong acids,

acid anhydrides, acid chlorides

[3]

Experimental Protocol: Spill and Decontamination

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Materials:

 Inert absorbent material (e.g., vermiculite, sand, diatomite)[4][5]

o Hazardous waste container (properly labeled)
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o Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat
» Decontamination solution (e.g., appropriate solvent)

o Spill containment supplies (e.qg., dikes)

Procedure:

o Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area
and ensure adequate ventilation.[4]

o Containment: For larger spills, use spill containment materials to prevent the spread of the
substance.[5]

o Absorption: Cover the spill with an inert absorbent material.[4][5]

o Collection: Carefully collect the absorbed material and any contaminated debris using non-
sparking tools and place it into a designated hazardous waste container.[1][3]

o Decontamination: Clean the spill area with a suitable solvent or decontamination solution. All
cleaning materials must also be collected as hazardous waste.[1]

e Reporting: Report the spill to the laboratory supervisor and the institution's Environmental
Health and Safety (EHS) office.[1]

Disposal Workflow

The proper disposal of 6-Fluoronaphthalen-2-OL must be handled in accordance with
institutional and regulatory guidelines. The following workflow outlines the necessary steps for
safe disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077081#6-fluoronaphthalen-2-ol-proper-disposal-

procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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